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Compound of Interest

Compound Name: Xenon tetrafluoride

Cat. No.: B3395799 Get Quote

Xenon tetrafluoride (XeF₄), a pioneering compound in the chemistry of noble gases, exhibits

distinct structural characteristics in the gas phase compared to its solid crystalline form. This

guide provides a detailed comparison of the molecular geometry and intermolecular

interactions of XeF₄ in both states, supported by experimental data from gas electron diffraction

and X-ray crystallography.

Molecular Structure: A Tale of Two Phases
In the gas phase, XeF₄ exists as discrete, non-polar molecules with a square planar geometry.

[1][2] This arrangement is a direct consequence of the Valence Shell Electron Pair Repulsion

(VSEPR) theory, which predicts that the four fluorine atoms and two lone pairs of electrons

around the central xenon atom will arrange themselves in an octahedral electron geometry to

minimize electrostatic repulsion. The two lone pairs occupy positions trans to each other,

resulting in the observed square planar molecular shape with D₄h symmetry.[3]

In the solid state, XeF₄ crystallizes as a colorless solid.[3] X-ray and neutron diffraction studies

have confirmed that the fundamental square planar molecular structure is retained within the

crystal lattice.[3][4] However, the molecules are no longer isolated as in the gas phase. They

pack into a monoclinic crystal system with the space group P2₁/c.[5] This packing leads to

subtle but significant changes in the molecular dimensions due to intermolecular forces.[4]
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The structural parameters of XeF₄ in both phases have been determined experimentally,

revealing the influence of the crystalline environment on the molecular geometry.

Parameter
Gas Phase (Gas Electron
Diffraction)

Solid State (X-ray
Crystallography)

Molecular Geometry Square Planar
Square Planar (retained in

crystal)

Xe-F Bond Length 1.953 Å ~2.02 Å

F-Xe-F Bond Angle 90.0° Slightly deviates from 90°

Crystal System Not Applicable Monoclinic

Space Group Not Applicable P2₁/c

Lattice Parameters Not Applicable
a = 4.97 Å, b = 5.69 Å, c =

6.96 Å, β = 123.71°

Table 1: Comparison of structural data for XeF₄ in the gas and solid phases.[5][6]

Intermolecular Interactions in the Solid State
The transition from the gaseous to the solid state is accompanied by the emergence of

intermolecular forces. In the case of XeF₄, a non-polar molecule, the dominant intermolecular

interactions are London dispersion forces.[7][8] These weak, transient forces arise from

temporary fluctuations in the electron distribution within the molecules. The packing of XeF₄

molecules in the crystal lattice is such that the intermolecular F···F contacts are slightly longer

than the sum of their van der Waals radii (2.7 Å), indicating the presence of these weak

interactions which hold the crystal together.[4] These interactions are also responsible for the

observed slight distortion of the F-Xe-F bond angles from the ideal 90° seen in the isolated

gas-phase molecule.[4]

Experimental Protocols
The determination of the gas-phase and solid-state structures of XeF₄ relies on distinct

experimental techniques, each providing unique insights into the molecular and crystal

architecture.
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Gas Electron Diffraction (GED)
Gas electron diffraction is a powerful technique for determining the molecular structure of

volatile compounds in the gas phase. The experimental workflow involves the following key

steps:

Sample Preparation

Diffraction Experiment Data Analysis

XeF₄ Sample Vaporization

Heating

Scattering

Gaseous XeF₄

High-Energy
Electron Beam

Detector
Diffraction Pattern Radial Distribution

Curve
Intensity Data Molecular Model

Refinement
Gas-Phase
Structure

Click to download full resolution via product page

Experimental workflow for Gas Electron Diffraction.

In a typical GED experiment, a high-energy beam of electrons is directed through a gaseous

sample of XeF₄. The electrons are scattered by the atoms in the molecule, creating a diffraction

pattern that is recorded on a detector. The analysis of this pattern allows for the determination

of the distances between the atoms, yielding precise measurements of bond lengths and

angles in the isolated molecule.

X-ray Crystallography
X-ray crystallography is the primary method for determining the atomic and molecular structure

of a crystalline solid. The process can be summarized as follows:
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Experimental workflow for X-ray Crystallography.

This technique requires the growth of a suitable single crystal of XeF₄. The crystal is then

exposed to a beam of X-rays, which are diffracted by the electron clouds of the atoms in the

crystal lattice. The resulting diffraction pattern is a unique fingerprint of the crystal structure. By

analyzing the positions and intensities of the diffracted beams, a three-dimensional electron

density map of the unit cell can be constructed, from which the positions of the atoms and the

details of the crystal packing can be determined.[9]

Conclusion
The comparison of the gas-phase and solid-state structures of xenon tetrafluoride provides a

clear illustration of the influence of intermolecular forces on molecular geometry. While the

fundamental square planar shape of the XeF₄ molecule is preserved upon crystallization, the

packing of molecules in the solid state leads to measurable changes in bond lengths and

angles. Understanding these differences is crucial for a complete picture of the chemical and

physical properties of this important noble gas compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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